Cas no 100992-60-7 (Epibestatin HCl)
Epibestatin HCl is a selective and potent inhibitor of the protein tyrosine phosphatase PTP1B, an enzyme implicated in insulin and leptin signaling pathways. This compound exhibits high specificity, effectively modulating PTP1B activity without significant off-target effects on related phosphatases. Its inhibitory action makes it a valuable tool for studying metabolic disorders, including type 2 diabetes and obesity, as well as cancer research where PTP1B plays a regulatory role. Epibestatin HCl is characterized by its stability, solubility in aqueous buffers, and reproducible activity in biochemical assays. It is widely used in pharmacological and mechanistic studies to elucidate PTP1B's function in cellular signaling pathways.
Epibestatin HCl structure
Product Name:Epibestatin HCl
CAS No:100992-60-7
MF:C16H25ClN2O4
MW:344.833703756332
CID:124419
PubChem ID:11957538
Update Time:2025-06-07
Epibestatin HCl Chemical and Physical Properties
Names and Identifiers
-
- L-Leucine,N-[(2R,3R)-3-amino-2-hydroxy-1-oxo-4-phenylbutyl]-, hydrochloride (1:1)
- EPIBESTATIN
- Epibestatin hydrochloride
- (2R)-2-[[(2R,3R)-3-amino-2-hydroxy-4-phenyl-butanoyl]amino]-4-methyl-pentanoic acid hydrochloride
- BESTATIN, EPI-
- (2R,3R)-AHPBA-Leu-OH HCl
- ([2r,3r]-3-amino-2-hydroxy-4-phenylbutanoyl)-l-leucine
- [(2R,3R)-3-AMINO-2-HYDROXY-4-PHENYLBUTANOYL]-L-LEUCINE HYDROCHLORIDE
- ([2R,3R]-3-Amino-2-hydroxy-4-phenylbutanoyl)-L-leucine hydrochloride
- NCGC00093881-01
- EU-0100469
- E 0381
- DTXSID001016925
- SR-01000075849
- CHEMBL1257100
- Tox21_500469
- CCG-221773
- (S)-2-((2R,3R)-3-amino-2-hydroxy-4-phenylbutanamido)-4-methylpentanoic acid hydrochloride
- SR-01000075849-1
- NCGC00261154-01
- LP00469
- (2S)-2-[[(2R,3R)-3-Amino-2-hydroxy-4-phenylbutanoyl]amino]-4-methylpentanoic acid;hydrochloride
- Epibestatin HCl
- 100992-60-7
-
- Inchi: 1S/C16H24N2O4.ClH/c1-10(2)8-13(16(21)22)18-15(20)14(19)12(17)9-11-6-4-3-5-7-11;/h3-7,10,12-14,19H,8-9,17H2,1-2H3,(H,18,20)(H,21,22);1H/t12-,13+,14-;/m1./s1
- InChI Key: XGDFITZJGKUSDK-FPFZOWOXSA-N
- SMILES: Cl.O[C@@H](C(N[C@H](C(=O)O)CC(C)C)=O)[C@@H](CC1C=CC=CC=1)N
Computed Properties
- Exact Mass: 344.15045
- Monoisotopic Mass: 344.1502850g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 8
- Complexity: 367
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 113Ų
Experimental Properties
- Color/Form: solid
- PSA: 112.65
- Solubility: Not determined
Epibestatin HCl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E262550-1mg |
Epibestatin HCl |
100992-60-7 | 1mg |
$ 405.00 | 2022-06-05 | ||
| TRC | E262550-2.5mg |
Epibestatin HCl |
100992-60-7 | 2.5mg |
$ 645.00 | 2022-06-05 | ||
| TRC | E262550-5mg |
Epibestatin HCl |
100992-60-7 | 5mg |
$ 1340.00 | 2022-06-05 | ||
| Apollo Scientific | BIE9631-1mg |
Epibestatin hydrochloride |
100992-60-7 | 1mg |
£35.00 | 2025-02-19 | ||
| Apollo Scientific | BIE9631-5mg |
Epibestatin hydrochloride |
100992-60-7 | 5mg |
£160.00 | 2025-02-19 | ||
| Apollo Scientific | BIE9631-10mg |
Epibestatin hydrochloride |
100992-60-7 | 10mg |
£297.00 | 2025-02-19 |
Epibestatin HCl Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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